Cas no 420826-76-2 (1-(4-Azepan-1-yl-3-fluorophenyl)ethanone)

• Product Name: 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone
• CAS No: 420826-76-2
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• MDL: MFCD02633409
• CID: 3076573
• PubChem ID: 616536
• Update Time: 2025-06-11

1-(4-Azepan-1-yl-3-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Azepan-1-yl)-3-fluorophenyl)ethanone
• MLS000109311
• 1-[4-(1-Azepanyl)-3-fluorophenyl]ethanone #
• ethanone, 1-[3-fluoro-4-(hexahydro-1H-azepin-1-yl)phenyl]-
• CHEMBL1470183
• HMS2302H14
• AKOS000221515
• LS-04096
• 1-(4-AZEPAN-1-YL-3-FLUOROPHENYL)ETHANONE
• H30255
• 420826-76-2
• MFCD02633409
• SMR000105255
• 1-(4-Azepan-1-yl-3-fluoro-phenyl)-ethanone
• WJTOLWYDSXKUOC-UHFFFAOYSA-N
• ALBB-013120
• 1-[4-(azepan-1-yl)-3-fluorophenyl]ethanone
• 1-[4-(azepan-1-yl)-3-fluorophenyl]ethan-1-one
• 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone

• MDL： MFCD02633409
• Inchi： 1S/C14H18FNO/c1-11(17)12-6-7-14(13(15)10-12)16-8-4-2-3-5-9-16/h6-7,10H,2-5,8-9H2,1H3
• InChI Key： WJTOLWYDSXKUOC-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1N1CCCCCC1

Computed Properties

• Exact Mass: 235.137242360Da
• Monoisotopic Mass: 235.137242360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone

Compound CAS No 420826-76-2: 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone

The compound CAS No 420826-76-2, also known as 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an azepane ring, a fluorophenyl group, and an ethanone moiety. The azepane ring, a seven-membered saturated nitrogen-containing ring, contributes to the molecule's stability and bioavailability, making it an interesting target for drug development.

Recent studies have highlighted the importance of fluorophenyl groups in modulating the pharmacokinetic properties of compounds. The presence of the fluorine atom in the phenyl ring enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body. This makes 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone a promising candidate for applications in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

The ethanone group in this compound plays a pivotal role in its reactivity and functionality. It serves as a site for various chemical transformations, enabling the synthesis of derivatives with diverse biological activities. For instance, the ketone group can undergo nucleophilic addition reactions, making it possible to introduce additional functional groups that could enhance the compound's therapeutic potential.

From a synthetic perspective, the preparation of 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone involves a series of well-established organic reactions. The azepane ring is typically synthesized through cyclization reactions of amino alcohols or related precursors. The fluorophenyl group can be introduced via electrophilic aromatic substitution or other fluorination techniques, depending on the specific requirements of the synthesis pathway.

Recent advancements in asymmetric synthesis have opened new avenues for the enantioselective preparation of this compound. By employing chiral catalysts or auxiliaries, researchers can now achieve high enantiomeric excess in the synthesis of 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone, which is essential for studying its stereochemical effects on biological activity.

In terms of biological activity, 1-(4-Azepan-1-yl-3-fluorophenyl)ethanone has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may act as an antagonist or agonist at specific G-protein coupled receptors (GPCRs), which are key targets in the treatment of numerous diseases, including cardiovascular disorders and neurological conditions.

The combination of an azepane ring and a fluorophenyl group also imparts unique electronic properties to this compound, making it an attractive substrate for further functionalization. Researchers are actively exploring its use as a building block for more complex molecular architectures, such as macrocycles or supramolecular assemblies.

In conclusion, CAS No 420826-76-2 (1-(4-Azepan-1-yl-3-fluorophenyl)ethanone) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its versatile structure, combined with recent advances in synthetic methodology and biological evaluation, positions it as a promising lead compound for future therapeutic interventions.